Cas no 63648-14-6 (2,8-diaminoOctanoic acid)

2,8-diaminoOctanoic acid structure
2,8-diaminoOctanoic acid structure
Product Name:2,8-diaminoOctanoic acid
CAS No:63648-14-6
MF:C8H18N2O2
MW:174.240722179413
CID:2104817
PubChem ID:13988079
Update Time:2025-04-21

2,8-diaminoOctanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,8-diaminoOctanoic acid
    • 63648-14-6
    • DA-20214
    • SCHEMBL2418940
    • Inchi: 1S/C8H18N2O2/c9-6-4-2-1-3-5-7(10)8(11)12/h7H,1-6,9-10H2,(H,11,12)
    • InChI Key: KMPBBRFCAYFTMR-UHFFFAOYSA-N
    • SMILES: OC(C(CCCCCCN)N)=O

Computed Properties

  • Exact Mass: 174.136827821Da
  • Monoisotopic Mass: 174.136827821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.2
  • Topological Polar Surface Area: 89.3Ų
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